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Compound of Interest

Compound Name: C14H12Br3NO

Cat. No.: B12637639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound C14H12Br3NO is not extensively documented in publicly available

scientific literature. This guide, therefore, presents a hypothetical yet scientifically plausible

approach to its synthesis and characterization based on established principles of organic

chemistry and data from analogous structures. The proposed methodologies are intended for

informational purposes and should be adapted and validated by qualified researchers in a

controlled laboratory setting.

Introduction
The molecular formula C14H12Br3NO suggests a polyhalogenated nitrogen-containing

aromatic compound. Such structures are of significant interest in medicinal chemistry and

materials science due to the influence of bromine atoms on pharmacokinetic properties,

binding affinities, and photophysical characteristics. This guide proposes a potential synthetic

route and a comprehensive characterization workflow for a candidate structure corresponding

to C14H12Br3NO, namely a tribrominated N-acetylcarbazole.

Carbazole derivatives are a well-established class of heterocyclic compounds with a wide

range of biological activities, including anticancer, antiviral, and neuroprotective effects. The

introduction of three bromine atoms and an N-acetyl group is anticipated to modulate these

properties significantly.
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Proposed Synthesis
The synthesis of a tribrominated N-acetylcarbazole can be envisioned as a multi-step process

starting from commercially available carbazole. The proposed synthetic pathway involves the

acetylation of carbazole followed by electrophilic bromination.

Synthetic Pathway

Carbazole N-AcetylcarbazoleAcetic Anhydride, Pyridine C14H12Br3NO
(Tribromo-N-acetylcarbazole)

N-Bromosuccinimide, Acetic Acid

Purification

Structure Elucidation Purity & Physical Properties

Column Chromatography

1H & 13C NMR Mass Spectrometry (HRMS) Infrared Spectroscopy UV-Vis Spectroscopy Melting Point HPLC Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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